Cas no 303091-03-4 (1-(Benzylcarbamothioyl)-N-[4-(propan-2-yl)phenyl]formamide)

• Product Name: 1-(Benzylcarbamothioyl)-N-[4-(propan-2-yl)phenyl]formamide
• CAS No: 303091-03-4
• MF: C₁₈H₂₀N₂OS
• MW: 312.429203033447
• CID: 5702671
• PubChem ID: 3700108
• Update Time: 2025-10-28

1-(Benzylcarbamothioyl)-N-[4-(propan-2-yl)phenyl]formamide Chemical and Physical Properties

Names and Identifiers

• 1-(benzylcarbamothioyl)-N-[4-(propan-2-yl)phenyl]formamide
• Acetamide, N-[4-(1-methylethyl)phenyl]-2-[(phenylmethyl)amino]-2-thioxo-
• 303091-03-4
• Oprea1_171385
• DTXSID801156622
• AKOS005106352
• 2-(benzylamino)-N-(4-propan-2-ylphenyl)-2-sulfanylideneacetamide
• JS-1768
• N-[4-(1-Methylethyl)phenyl]-2-[(phenylmethyl)amino]-2-thioxoacetamide
• 2-(benzylamino)-N-(4-isopropylphenyl)-2-thioxoacetamide
• 1-(Benzylcarbamothioyl)-N-[4-(propan-2-yl)phenyl]formamide

• Inchi： 1S/C18H20N2OS/c1-13(2)15-8-10-16(11-9-15)20-17(21)18(22)19-12-14-6-4-3-5-7-14/h3-11,13H,12H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key： CAPQLNNJBXCDJG-UHFFFAOYSA-N
• SMILES： S=C(C(NC1C=CC(=CC=1)C(C)C)=O)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 312.12963444g/mol
• Monoisotopic Mass: 312.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.185±0.06 g/cm3(Predicted)
• pka: 10.67±0.70(Predicted)

Additional information on 1-(Benzylcarbamothioyl)-N-[4-(propan-2-yl)phenyl]formamide

1-(Benzylcarbamothioyl)-N-[4-(propan-2-yl)phenyl]formamide

The compound 1-(Benzylcarbamothioyl)-N-[4-(propan-2-yl)phenyl]formamide (CAS No: 303091-03-4) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzylcarbamothioyl group with a 4-(propan-2-yl)phenyl group, making it a valuable molecule for research and development in the fields of drug discovery, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of thioamide functionalities in biological systems, particularly in enzyme inhibition and receptor modulation. The benzylcarbamothioyl group in this compound has been shown to exhibit potent inhibitory effects on key enzymes such as histone deacetylases (HDACs), which are critical targets in cancer therapy. Additionally, the 4-(propan-2-yl)phenyl group introduces steric and electronic properties that enhance the compound's bioavailability and stability, making it an attractive candidate for drug delivery systems.

From a synthetic perspective, the preparation of 1-(Benzylcarbamothioyl)-N-[4-(propan-2-yl)phenyl]formamide involves a multi-step process that combines nucleophilic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards. The use of microwave-assisted synthesis has further accelerated the production process, reducing reaction times while maintaining product quality.

In terms of applications, this compound has demonstrated remarkable versatility. In the pharmaceutical industry, it serves as a lead molecule for developing novel anti-inflammatory and anti-cancer agents. Its ability to modulate cellular signaling pathways makes it a promising candidate for treating chronic diseases such as arthritis and neurodegenerative disorders. Furthermore, in agrochemistry, this compound has shown potential as a biopesticide due to its ability to disrupt key metabolic pathways in pests without harming beneficial organisms.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 1-(Benzylcarbamothioyl)-N-[4-(propan-2-yl)phenyl]formamide with unprecedented accuracy. Molecular docking studies reveal that the compound exhibits strong binding affinity to several drug targets, including G-protein coupled receptors (GPCRs) and kinase enzymes. These findings underscore its potential as a lead compound for developing next-generation therapeutics.

The environmental impact of this compound has also been a subject of recent investigations. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This property is particularly important for its application in sustainable agriculture and green chemistry.

In conclusion, 1-(Benzylcarbamothioyl)-N-[4-(propan-2-yl)phenyl]formamide (CAS No: 303091-03-4) represents a cutting-edge molecule with diverse applications across multiple industries. Its unique structure, combined with advanced synthetic techniques and promising biological profiles, positions it as a key player in future research and development efforts. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to science and technology.